4-Methyl-1-(1-methyl-1H-pyrazol-5-yl)pent-4-en-1-one

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 4-methyl-1-(2-methylpyrazol-3-yl)pent-4-en-1-one
• InChI: InChI=1S/C10H14N2O/c1-8(2)4-5-10(13)9-6-7-11-12(9)3/h6-7H,1,4-5H2,2-3H3
• InChI Key: ATAAGXHEOVYSFK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCC(=O)C1=CC=NN1C

Description

4-Methyl-1-(1-methyl-1H-pyrazol-5-yl)pent-4-en-1-one is a ketone derivative featuring a pent-4-en-1-one backbone substituted with a methyl group at position 4 and a 1-methyl-1H-pyrazol-5-yl moiety at position 1. Pyrazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties, with substituent variations significantly influencing their efficacy .

Biological Activity

4-Methyl-1-(1-methyl-1H-pyrazol-5-yl)pent-4-en-1-one, also known by its CAS number 20049-03-0, is a compound that has garnered attention due to its potential biological activities. This article reviews the synthesis, properties, and various biological evaluations of this compound, focusing on its antitumor and antimicrobial properties.

The molecular formula of 4-Methyl-1-(1-methyl-1H-pyrazol-5-yl)pent-4-en-1-one is $C_{10}H_{14}N_{2}O$ with a molecular weight of 178.23 g/mol. The structure features a pyrazole ring, which is known for its diverse biological activities.

Property	Value
Molecular Formula	C10H14N2O
Molecular Weight	178.23 g/mol
IUPAC Name	4-methyl-1-(2-methylpyrazol-3-yl)pent-4-en-1-one
Purity	≥95%

Antitumor Activity

Recent studies have highlighted the antitumor potential of compounds containing pyrazole moieties. For instance, a study synthesized various monocarbonyl curcumin analogs incorporating pyrazole structures, demonstrating significant anti-proliferation activity against colon cancer cell lines (SW620) . The mechanism was suggested to involve the downregulation of the ATM protein expression, indicating that pyrazole derivatives could be promising candidates for cancer therapy.

Antimicrobial Activity

In addition to its antitumor properties, 4-Methyl-1-(1-methyl-1H-pyrazol-5-yl)pent-4-en-1-one has shown potential in antimicrobial applications. A study reported that pyrazolo[3,4-b]pyridine derivatives exhibited promising antituberculotic activity against Mycobacterium tuberculosis . This suggests that modifications of the pyrazole ring can lead to compounds with enhanced bioactivity against infectious diseases.

Case Studies

Several case studies have been conducted to evaluate the biological efficacy of this compound:

• Anticancer Evaluation : A series of pyrazole derivatives were synthesized and tested for their cytotoxic effects on various cancer cell lines. Results indicated that specific substitutions on the pyrazole ring significantly enhanced anticancer activity .
• Antimicrobial Testing : In vitro assays demonstrated that certain derivatives showed effective inhibition against pathogenic bacteria and fungi, highlighting their potential as new antimicrobial agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Key Substituents	Molecular Weight (g/mol)	Functional Groups	Notable Properties/Activities	References
4-Methyl-1-(1-methyl-1H-pyrazol-5-yl)pent-4-en-1-one (Target Compound)	Methyl, 1-methylpyrazole	~206.24	α,β-unsaturated ketone, pyrazole	Hypothesized antimicrobial activity
3-(4-Methoxyphenyl)-1-(4-methyl-1-(4-nitrophenyl)-1H-triazol-5-yl)propenone	Methoxyphenyl, nitrophenyl-triazole	~380.34	Nitro, triazole, enone	Antimicrobial activity (explicitly tested)
(4Z)-4-[(Cyclopropylamino)(phenyl)methylene]-3-methyl-1-phenylpyrazol-5(4H)-one	Cyclopropylamino, phenyl	~331.40	Imine, pyrazolone	Crystallographic stability
4-(Benzothiazol-2-yl)-2-allyl-3-methyl-1-phenyl-1,2-dihydropyrazol-5-one	Benzothiazolyl, allyl	~335.41	Thiazole, allyl	Enhanced π-π stacking in crystal lattice
3-(4-Toluidino)-1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)but-2-en-1-one	Hydroxy, toluidino	~375.44	Hydroxy, enamine	Solubility via H-bonding
3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5(4H)-one	Nitro (x2)	~277.22	Nitro, pyrazolone	High reactivity (electron-deficient)

Key Observations :

• Electron-withdrawing groups (EWGs): Nitro groups (e.g., in ) enhance electrophilicity of the enone system, increasing reactivity in nucleophilic additions compared to the target compound’s methyl group.
• Hydrophilic groups: Hydroxy () or toluidino moieties improve aqueous solubility via hydrogen bonding, contrasting with the target compound’s hydrophobic methyl and pyrazole groups.

Physicochemical Properties

• Reactivity : The target compound’s α,β-unsaturated ketone is less electrophilic than nitro-substituted analogues (e.g., ), making it less reactive toward nucleophiles like thiols or amines.
• Thermal Stability : Crystallographic studies using SHELX () indicate that pyrazolone derivatives with planar structures (e.g., ) exhibit higher thermal stability due to efficient π-π stacking.